Cas no 479-05-0 (1,4-Naphthalenedione,2,5,7-trihydroxy-)

• Product name: 1,4-Naphthalenedione,2,5,7-trihydroxy-
• CAS No: 479-05-0
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 329622
• PubChem ID: 160478

1,4-Naphthalenedione,2,5,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,5,7-trihydroxy-
• 4,5,7-trihydroxynaphthalene-1,2-dione
• flaviolin
• SCHEMBL703160
• 2,5,7-trihydroxynaphthalene-1,4-dione
• NS00070622
• CHEMBL1232770
• TH7ZC8J7OE
• 1,4-Naphthalenedione, 2,5,7-trihydroxy-
• DTXSID60963960
• 2,5,7-trihydroxy-1,4-naphthoquinone
• Q27093505
• C18012
• 2,5,7-Trihydroxy-1,4-naphthalenedione
• DB02521
• 479-05-0
• 2,5,7-TRIHYDROXYNAPHTHOQUINONE
• SCHEMBL2315695
• 2,5,7-TRIHYDROXY-1,4-DIHYDRONAPHTHALENE-1,4-DIONE
• BDBM50487951
• UNII-TH7ZC8J7OE
• CHEBI:42646

• Inchi： InChI=1S/C10H6O5/c11-4-1-5-9(6(12)2-4)7(13)3-8(14)10(5)15/h1-3,11-13H
• InChI Key： XNPCAGMCQDGQKK-UHFFFAOYSA-N
• SMILES： OC1C=C(O)C2C(=CC(C(=O)C=2C=1)=O)O

Computed Properties

• Exact Mass: 206.02148
• Monoisotopic Mass: 206.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 33
• XLogP3: 0.7
• Surface Charge: 0
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.802
• Boiling Point: 539.4°Cat760mmHg
• Flash Point: 294.1°C
• Refractive Index: 1.785
• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones